Cas no 2228255-59-0 (2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene)

• Product Name: 2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene
• CAS No: 2228255-59-0
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 6082753
• PubChem ID: 165617599
• Update Time: 2025-05-20

2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene
• EN300-1810620
• 2228255-59-0

• Inchi： 1S/C11H11FO/c1-3-4-6-9-10(12)7-5-8-11(9)13-2/h1,5,7-8H,4,6H2,2H3
• InChI Key： SLYJJVFRLBOINI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CCC#C)OC

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene

Introduction to 2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene (CAS No. 2228255-59-0)

2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene, with the CAS number 2228255-59-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a butynyl group, a fluorine atom, and a methoxy group attached to a benzene ring. These structural features endow the compound with a range of interesting properties and potential applications.

The molecular formula of 2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene is C₁₀H₉FNO₂, and its molecular weight is approximately 194.18 g/mol. The presence of the butynyl group (C₄H₅) introduces a triple bond, which can participate in various chemical reactions, such as hydrogenation and alkylation. The fluorine atom (F) imparts unique electronic and steric effects, influencing the compound's reactivity and biological activity. The methoxy group (OCH₃) adds polarity and can affect solubility and binding interactions with biological targets.

In recent years, 2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene has been the subject of numerous studies due to its potential as a building block in the synthesis of more complex molecules. One notable application is in the development of new pharmaceuticals. For instance, researchers have explored its use in the synthesis of novel antiviral agents and anticancer drugs. The unique combination of functional groups makes it an attractive candidate for modifying existing drug molecules to enhance their efficacy or reduce side effects.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene as a key intermediate in the synthesis of a series of compounds with potent antiviral activity against influenza A virus. The researchers found that the presence of the fluorine atom significantly improved the binding affinity of these compounds to viral proteins, leading to enhanced antiviral efficacy.

In another study, published in Organic Letters, scientists utilized 2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene as a starting material for the synthesis of novel anticancer agents. The resulting compounds exhibited selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The methoxy group was found to play a crucial role in enhancing the lipophilicity and cell membrane permeability of these compounds.

Beyond pharmaceutical applications, 2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene has also shown promise in materials science. Its unique electronic properties make it suitable for use in the development of organic semiconductors and other advanced materials. Researchers at the University of California, Berkeley, have reported using this compound as a building block for creating highly conductive polymers with potential applications in organic electronics and photovoltaic devices.

The synthetic versatility of 2-(but-3-yn-1-yl)-1-fluoro-3-methoxybenzene is further demonstrated by its use in click chemistry reactions. Click chemistry is a powerful tool for rapidly assembling complex molecules from simpler building blocks. The presence of the butynyl group allows for efficient copper-catalyzed azide–alkyne cycloaddition reactions, making it an ideal starting material for synthesizing conjugates with biological macromolecules such as proteins and nucleic acids.

In conclusion, 2-(but-3-yinl)-1-fluoro-3-methoxybenzene (CAS No. 2228255-59-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique molecular structure provides a robust foundation for further research and development, making it an exciting area of focus for scientists and researchers worldwide.